Cas no 1273-97-8 (1,1'-Diethylferrocene)

• Product Name: 1,1'-Diethylferrocene
• CAS No: 1273-97-8
• MF: C₁₄H₁₈Fe
• MW: 242.137725353241
• MDL: MFCD01862455
• CID: 41143
• Update Time: 2025-04-18

1,1'-Diethylferrocene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Diethylferrocene
• Bis(ethylcyclopentadienyl)iron
• 1,1‘-Diethylferrocene
• 1,1′-Diethylferrocene
• 1,1'-Diethylferrocene,98%
• Bis(ethylcyclopentadienyl)iron,min.98%
• Bis(ethylcyclopentadienyl)iron, min. 98%
• 1,1-Diethylferrocene

• MDL： MFCD01862455
• Inchi： 1S/2C7H9.Fe/c2*1-2-7-5-3-4-6-7;/h2*3-6H,2H2,1H3;/q2*-1;+2
• InChI Key： CJCVWCLJWGEOOG-UHFFFAOYSA-N
• SMILES： [Fe+2].C1(=CC=C[CH-]1)CC.C1(=CC=C[CH-]1)CC

Computed Properties

• Exact Mass: 242.07600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 42
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.18 g/mL at 25 °C(lit.)
• Boiling Point: 284 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.58(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.60090
• Solubility: Soluble in water

1,1'-Diethylferrocene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：YT9000000
• Hazardous Material Identification：
• Risk Phrases：R25
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Inert atmosphere,Room Temperature(BD52395)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons